Cas no 237424-20-3 (2-(Trifluoromethylthio)phenylacetonitrile)

2-(Trifluoromethylthio)phenylacetonitrile is a versatile organofluorine compound featuring a phenylacetonitrile core substituted with a trifluoromethylthio (–SCF₃) group at the ortho position. The –SCF₃ moiety imparts enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. Its electron-withdrawing properties and steric effects influence reactivity, enabling selective transformations in synthetic pathways. The compound serves as a key intermediate for constructing trifluoromethylthio-containing heterocycles or bioactive molecules, leveraging the unique characteristics of the SCF₃ group (e.g., high electronegativity, resistance to oxidation). Its crystalline form ensures handling stability, while the nitrile group offers further derivatization potential via hydrolysis or nucleophilic addition. Suitable for palladium-catalyzed cross-coupling or radical reactions, it is particularly useful in pharmaceutical research for modulating pharmacokinetic properties.

2-(Trifluoromethylthio)phenylacetonitrile structure

237424-20-3 structure

Product Name:2-(Trifluoromethylthio)phenylacetonitrile

CAS No:237424-20-3

MF:C₉H₆F₃NS

MW:217.210851192474

MDL:MFCD00236352

CID:245491

PubChem ID:2777903

Update Time:2025-07-02

2-(Trifluoromethylthio)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile,2-[(trifluoromethyl)thio]-
- 2-(TRIFLUOROMETHYLTHIO)PHENYLACETONITRILE
- 2-{2-[(Trifluoromethyl)Sulfanyl]Phenyl}Acetonitrile
- 2-trifluoromethylthiophenylacetonitrile
- AC1MCS3H
- AC1Q4KJH
- CTK4F2152
- PC3266
- SureCN1570172
- 237424-20-3
- 2-[2-(trifluoromethylsulfanyl)phenyl]acetonitrile
- SCHEMBL1570172
- PS-7919
- 2-(2-(trifluoromethylthio)phenyl)acetonitrile
- 2-((Trifluoromethyl)thio)phenylacetonitrile
- MFCD00236352
- DTXSID10380704
- 2-(2-((Trifluoromethyl)thio)phenyl)acetonitrile
- AKOS015853061
- IVQSJULZJSTFJM-UHFFFAOYSA-N
- CS-0323922
- {2-[(Trifluoromethyl)sulphanyl]phenyl}acetonitrile
- 2-(Trifluoromethylthio)phenylacetonitrile
- MDL： MFCD00236352
- Inchi： 1S/C9H6F3NS/c10-9(11,12)14-8-4-2-1-3-7(8)5-6-13/h1-4H,5H2
- InChI Key： IVQSJULZJSTFJM-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC=CC=1CC#N

Computed Properties

Exact Mass: 217.01738
Monoisotopic Mass: 217.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 49.1Å²

Experimental Properties

PSA: 23.79

2-(Trifluoromethylthio)phenylacetonitrile Pricemore >>

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